1-Butyl-1-methylhydrazine
Overview
Description
1-Butyl-1-methylhydrazine is a chemical compound with the formula C5H14N2. It has a molecular weight of 102.1781 . It is also known by other names such as Hydrazine, butylmethyl-; Methylbutyl hydrazine; 1-Methyl-1-n-butylhydrazine .
Molecular Structure Analysis
The IUPAC Standard InChI for 1-Butyl-1-methylhydrazine isInChI=1S/C5H14N2/c1-3-4-5-7(2)6/h3-6H2,1-2H3 . This indicates that the molecule consists of a butyl group (C4H9) and a methyl group (CH3) attached to a hydrazine (N2H2) core. Physical And Chemical Properties Analysis
1-Butyl-1-methylhydrazine is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, density, and solubility were not found in the search results.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-Butyl-1-methylhydrazine, focusing on six unique fields:
Catalysis and Chemical Synthesis
1-Butyl-1-methylhydrazine is used as a reagent in various catalytic processes and chemical syntheses. Its unique structure allows it to participate in the formation of complex organic compounds, making it valuable in the synthesis of pharmaceuticals and agrochemicals. The compound’s ability to donate electrons and form stable intermediates is particularly useful in catalytic cycles .
Material Science
In material science, 1-Butyl-1-methylhydrazine is explored for its potential in creating novel materials with specific properties. It can be used in the synthesis of polymers and other macromolecules, contributing to the development of materials with enhanced thermal stability, mechanical strength, and chemical resistance .
Fuel and Propellant Research
Hydrazine derivatives, including 1-Butyl-1-methylhydrazine, are studied for their potential use as fuels and propellants. Their high energy content and ability to decompose exothermically make them candidates for rocket propellants and other high-energy applications. Research focuses on optimizing their stability and performance under various conditions .
Pharmaceutical Development
In pharmaceutical research, 1-Butyl-1-methylhydrazine is investigated for its potential as a building block in drug design. Its reactivity and ability to form stable hydrazone linkages make it useful in the synthesis of active pharmaceutical ingredients (APIs). Studies explore its role in creating compounds with specific biological activities, such as anti-cancer or anti-viral properties .
Analytical Chemistry
1-Butyl-1-methylhydrazine is utilized in analytical chemistry for the detection and quantification of various substances. Its reactivity with certain analytes allows it to be used in colorimetric and spectrophotometric assays. This application is particularly valuable in environmental monitoring and clinical diagnostics .
Environmental Science
In environmental science, 1-Butyl-1-methylhydrazine is studied for its potential in pollution control and remediation. Its ability to react with and neutralize certain pollutants makes it a candidate for use in water and soil treatment processes. Research focuses on understanding its interactions with various contaminants and optimizing its effectiveness in different environmental conditions .
Safety and Hazards
properties
IUPAC Name |
1-butyl-1-methylhydrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2/c1-3-4-5-7(2)6/h3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEEGQMYUIKPQMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00942355 |
Source
|
| Record name | 1-Butyl-1-methylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00942355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-1-methylhydrazine | |
CAS RN |
20240-62-4 |
Source
|
| Record name | Hydrazine, butylmethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020240624 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Butyl-1-methylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00942355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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